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Compound of Interest

Compound Name: Propargyl-PEG3-bromide

Cat. No.: B610232 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for

Propargyl-PEG3-bromide (CAS No: 203740-63-0). The following sections detail the known

hazards, precautionary measures, and emergency procedures to ensure its safe use in the

laboratory setting. Given the limited specific toxicity data for this compound, it is imperative to

handle it with the utmost caution, adhering to the principle of "as low as reasonably practicable"

(ALARP) for exposure.

Chemical and Physical Properties
Propargyl-PEG3-bromide is a liquid reagent commonly used in bioconjugation and drug

development, particularly as a PEG-based PROTAC linker.[1] It contains a terminal alkyne

group for click chemistry reactions and a bromide for other chemical modifications.[1][2]
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Property Value Source

CAS Number 203740-63-0 [1][2][3]

Molecular Formula C9H15BrO3 [1][2][3]

Molecular Weight 251.12 g/mol [2][3]

Appearance Colorless to light yellow liquid [3]

Boiling Point 287.8 ± 25.0 °C (Predicted) [1]

Density 1.300 ± 0.06 g/cm³ (Predicted) [1]

Solubility Soluble in DMSO, DCM, DMF [2]

Hazard Identification and Classification
Propargyl-PEG3-bromide is classified as a hazardous substance. The primary routes of

exposure are inhalation, skin contact, and eye contact. While specific toxicological data for this

compound is not widely available, the Globally Harmonized System (GHS) classification

indicates the following hazards[4]:

Hazard Class GHS Hazard Statement

Skin Corrosion/Irritation H315: Causes skin irritation.[4]

Serious Eye Damage/Eye Irritation H319: Causes serious eye irritation.[4]

Specific Target Organ Toxicity (Single Exposure) H335: May cause respiratory irritation.[4]

It is crucial to note that this compound contains a propargyl bromide moiety. Propargyl bromide

itself is a highly toxic, flammable, and reactive substance.[5] Therefore, Propargyl-PEG3-
bromide should be handled with care, assuming it may share some of these hazardous

properties, albeit likely attenuated by the PEG linker.

Safe Handling and Storage
Adherence to strict safety protocols is mandatory when handling Propargyl-PEG3-bromide.
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Engineering Controls
Ventilation: All work with Propargyl-PEG3-bromide should be conducted in a well-ventilated

area, preferably within a certified chemical fume hood.[4]

Personal Protective Equipment (PPE)
Protection Type Recommendation Source

Eye/Face Protection
Wear safety glasses with side

shields or chemical goggles.[4]
[4]

Skin Protection

Wear chemical-resistant

gloves (e.g., nitrile) and a lab

coat.[4]

[4]

Respiratory Protection

If working outside a fume hood

or if aerosols may be

generated, use a NIOSH-

approved respirator.

General Hygiene

Wash hands thoroughly after

handling. Do not eat, drink, or

smoke in the work area.[4]

[4]

Storage
Proper storage is critical to maintain the stability and safety of Propargyl-PEG3-bromide.
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Condition Recommendation Source

Temperature
Store refrigerated at -20°C or

2-8°C.[2]
[2]

Atmosphere

Store under an inert

atmosphere (e.g., nitrogen),

sealed in a dry container.[3]

[3]

Incompatibilities

Keep away from moisture and

incompatible materials such as

strong oxidizing agents.[4]

[4]

Container
Keep containers tightly closed

and clearly labeled.[4]
[4]

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Procedure Source

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

immediate medical attention.

[4]

[4]

Skin Contact

Immediately flush skin with

plenty of water. Remove

contaminated clothing. Seek

medical attention if irritation

occurs.[4]

[4]

Inhalation

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing. If

you feel unwell, call a poison

center or doctor.[4]

[4]

Ingestion

Do NOT induce vomiting.

Immediately give a glass of

water. Seek medical advice.[4]

[4]

Spill and Leak Procedures
In the event of a spill, follow these steps:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill.[4]

Clean-up: Carefully collect the absorbed material into a suitable, labeled container for waste

disposal.[4]

Decontaminate: Wash the spill area thoroughly.
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PPE: Wear appropriate PPE during the entire clean-up process.[4]

Do not allow the spilled material or cleaning runoff to enter drains or waterways.[4]

Fire-Fighting Measures
Propargyl-PEG3-bromide is not considered a significant fire risk; however, containers may

burn.[4]

Extinguishing Media: Use extinguishing media suitable for the surrounding fire (e.g., dry

chemical, carbon dioxide, water spray).[4]

Hazardous Combustion Products: May emit corrosive fumes upon combustion.[4]

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.[4]

Generalized Experimental Protocol for Safe
Handling
The following is a generalized protocol for handling Propargyl-PEG3-bromide in a laboratory

setting. This should be adapted to the specifics of your experiment.

Preparation and Planning:

Review the Safety Data Sheet (SDS) for Propargyl-PEG3-bromide before starting work.

Ensure a chemical fume hood is available and functioning correctly.

Assemble all necessary PPE (lab coat, gloves, safety glasses).

Prepare and label all reaction vessels and equipment.

Have spill clean-up materials and emergency contact information readily accessible.

Handling the Reagent:

Conduct all manipulations of Propargyl-PEG3-bromide within the fume hood.
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Use a calibrated pipette or syringe for transferring the liquid. Avoid cross-contamination.

Keep the container tightly sealed when not in use.

Avoid generating aerosols or mists.

During the Experiment:

Continuously monitor the reaction for any unexpected changes.

Maintain good housekeeping within the fume hood.

Post-Experiment:

Quench any unreacted reagent according to established laboratory procedures.

Clean all glassware and equipment thoroughly.

Dispose of waste materials in a properly labeled hazardous waste container.[4]

Remove PPE and wash hands thoroughly.

Safe Handling Workflow
The following diagram illustrates the key stages and decision points for the safe handling of

Propargyl-PEG3-bromide from receipt to disposal.
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Caption: Workflow for the safe handling of Propargyl-PEG3-bromide.
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Disposal Considerations
All waste containing Propargyl-PEG3-bromide must be treated as hazardous waste.

Waste Collection: Collect all waste materials, including empty containers and contaminated

absorbents, in a designated and properly labeled hazardous waste container.

Disposal: Dispose of the waste through a licensed hazardous waste disposal company, in

accordance with all local, state, and federal regulations.[4] Do not dispose of it down the

drain.[4]

By adhering to the guidelines outlined in this document, researchers can minimize the risks

associated with Propargyl-PEG3-bromide and ensure a safe laboratory environment. Always

prioritize safety and consult your institution's environmental health and safety department for

any specific questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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